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Compound of Interest

Compound Name: Nsd2-pwwp1-IN-1

Cat. No.: B15589239 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Nsd2-pwwp1-IN-1. The following procedures are

designed to ensure the safe handling and disposal of this potent and selective NSD2-PWWP1

inhibitor.

Chemical Identifier:

Name: Nsd2-pwwp1-IN-1

Synonyms: Compound 31

CAS Number: 2797183-30-1

Immediate Safety and Handling Protocols
Nsd2-pwwp1-IN-1 is a potent bioactive compound that acts as an inhibitor of the NSD2-

PWWP1 interaction, inducing apoptosis and cell cycle arrest.[1] Due to its biological activity, it

should be handled with care in a laboratory setting. The following personal protective

equipment (PPE) and handling procedures are mandatory to minimize exposure and ensure

safety.

Personal Protective Equipment (PPE):

All personnel must wear the following PPE when handling Nsd2-pwwp1-IN-1 in solid or

solution form. This corresponds to a standard Level C of protection in a controlled laboratory
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environment.[2][3]

PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Glasses

Must meet ANSI Z.87.1 1989

standard. A face shield is

required when there is a risk of

splashing.[4]

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

suitable for short-term

protection.[4] For extended

handling, consult the glove

manufacturer's resistance

guide. Always inspect gloves

before use and change them

immediately upon contact with

the chemical.

Body Protection Laboratory Coat

A flame-resistant lab coat (e.g.,

Nomex®) should be worn and

fully buttoned.[4]

Long Pants and Closed-toe

Shoes

Pants and shoes that cover the

entire foot are required to

protect the skin.[4]

Respiratory Protection Fume Hood or Respirator

All handling of the solid

compound and preparation of

solutions should be conducted

in a certified chemical fume

hood to avoid inhalation of

dust or aerosols. If a fume

hood is not available, a

NIOSH-approved respirator is

required.[4][5]

Operational Plan: Step-by-Step Handling Procedure
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area.

For long-term storage, keep at -20°C for up to one year, or at -80°C for up to two years when

in solvent.[6]

2. Preparation of Solutions:

All weighing of the solid compound and preparation of solutions must be performed in a

chemical fume hood.

Use a calibrated analytical balance to weigh the required amount of Nsd2-pwwp1-IN-1.

Slowly add the solvent to the solid to avoid splashing.

Consult the product data sheet for solubility information in various solvents.

3. Experimental Use:

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

When using the compound in cell-based assays or other experiments, ensure that all

manipulations are performed in a manner that minimizes the generation of aerosols.

After use, decontaminate all surfaces and equipment that may have come into contact with

the compound.

Disposal Plan
Proper disposal of Nsd2-pwwp1-IN-1 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Collect unused solid Nsd2-pwwp1-IN-1 and any contaminated disposable

labware (e.g., pipette tips, gloves, weigh boats) in a designated, sealed, and clearly labeled
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hazardous waste container.

Liquid Waste: Collect all solutions containing Nsd2-pwwp1-IN-1 in a designated, sealed, and

clearly labeled hazardous liquid waste container. Do not pour down the drain.

Disposal Method: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Follow all local, state, and federal regulations for chemical waste disposal.

Quantitative Data Summary
Parameter Value Reference

IC50 (NSD2-PWWP1) 0.64 µM [6]

IC50 (MV4;11 cells) 2.23 µM [1]

IC50 (RS4;11 cells) 6.30 µM [1]

IC50 (KMS11 cells) 8.43 µM [1]

IC50 (MM1S cells) 10.95 µM [1]

Storage (Solid)
Room temperature (dry and

cool)
[6]

Storage (In Solvent) -80°C (2 years), -20°C (1 year) [6]

Experimental Workflow: Safe Handling of Nsd2-
pwwp1-IN-1
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Caption: Workflow for the safe handling of Nsd2-pwwp1-IN-1 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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